Phosphocitrate

• CAS: 2565-87-9
• Synonyms: phosphocitrate; phosphocitric acid
• Molecular Formula: C6H9O10P
• Molecular Weight: 272.1 g/mol
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)OP(=O)(O)O
• InChI: InChI=1S/C6H9O10P/c7-3(8)1-6(5(11)12,2-4(9)10)16-17(13,14)15/h1-2H2,(H,7,8)(H,9,10)(H,11,12)(H2,13,14,15)
• InChIKey: XTRHYDMWPCTCKN-UHFFFAOYSA-N

Phosphocitrate solves the need for high-efficacy calcification inhibitors where citrate or bisphosphonates underperform. This naturally occurring phosphorylated polycarboxylate provides validated potency against hydroxyapatite and calcium oxalate crystal formation. - 10- to 100-fold more potent than citrate or pyrophosphate against hydroxyapatite growth - Dual-pathway CPPD crystal inhibitor (10-1000 μM) for chondrocalcinosis models - Patent-cited (US5068100) anticalculus agent for oral care formulation R&D Available for immediate order. Trusted for in vivo vascular calcification and osteoarthritis studies.

Phosphocitrate: Calcification Inhibitor Overview

Phosphocitrate (PC; CAS 2565-87-9) is a naturally occurring phosphorylated polycarboxylic acid first isolated from human urine and rat liver mitochondria [1]. It is chemically defined as 2-(phosphonooxy)-1,2,3-propanetricarboxylic acid, with the molecular formula C₆H₉O₁₀P and a molecular weight of 272.10 g/mol [2]. PC is recognized as a potent inhibitor of hydroxyapatite (HAP) and calcium oxalate monohydrate (COM) crystal formation, acting at the nucleation and crystal growth stages in media supersaturated with respect to calcium and phosphate [3].

Crystallization inhibition assays (HAP & COM)

Biomineralization and calcification disease models

Intracellular gene expression modulation studies

• [1] W. P. Tew, C. Mahle, J. Benavides, J. E. Howard, A. L. Lehninger. Synthesis and Characterization of Phosphocitric Acid, a Potent Inhibitor of Hydroxylapatite Crystal Growth. Biochemistry, 1980, 19(9):1983-1988. View Source
• [2] PubChem. 2-(Phosphonooxy)-1,2,3-propanetricarboxylic acid. PubChem CID 123745. View Source
• [3] MeSH Supplementary Concept Data. phosphocitrate. National Library of Medicine, 2024. View Source

Phosphocitrate: Why Substitution Fails

Phosphocitrate's molecular architecture—a central carbon bearing three carboxyl groups and one phosphate ester—confers a unique negative charge density and spatial orientation that cannot be replicated by common in-class inhibitors such as citrate, pyrophosphate, or non-nitrogenous bisphosphonates like etidronate [1]. This structure enables phosphocitrate to simultaneously bind multiple calcium ions on crystal surfaces with superior coordination geometry, resulting in a 10- to 100-fold higher inhibitory potency against hydroxyapatite growth compared to citrate or pyrophosphate under identical supersaturation conditions [2]. Furthermore, phosphocitrate exhibits a dual-action profile not observed with simple carboxylates or bisphosphonates: it not only potently blocks extracellular crystal nucleation and growth, but also modulates intracellular gene expression programs linked to inflammation, matrix degradation, and cell proliferation in osteoarthritis models [3]. These structural and functional differentiators render generic substitution with citrate salts or first-generation bisphosphonates inadequate for applications requiring both high-efficiency calcification inhibition and tissue-protective transcriptional modulation.

Charge density & geometry

The unique tetra-functional structure (three carboxyls, one phosphate) creates binding geometry not replicated by citrate or pyrophosphate.

Dual-action profile

Unlike bisphosphonates or simple carboxylates, phosphocitrate may modulate both extracellular crystal inhibition and intracellular inflammatory gene programs.

Potency context may not transfer

Reported 10- to 100-fold higher inhibitory potency against HAP growth compared to citrate or pyrophosphate suggests substitution with these agents may shift crystallization outcomes.

• [1] G. Williams, J. D. Sallis. Structure–activity relationship of inhibitors of hydroxyapatite formation. Biochemical Journal, 1979, 184(1):181-184. View Source
• [2] W. P. Tew, C. Mahle, J. Benavides, J. E. Howard, A. L. Lehninger. Synthesis and Characterization of Phosphocitric Acid, a Potent Inhibitor of Hydroxylapatite Crystal Growth. Biochemistry, 1980, 19(9):1983-1988. View Source
• [3] Y. Sun, A. Roberts, D. R. Mauerhan, A. R. Sun, H. J. Norton, E. N. Hanley. Biological Activities of Phosphocitrate: A Potential Meniscal Protective Agent. BioMed Research International, 2013, 2013:726581. View Source

Phosphocitrate: Comparative Evidence

Hydroxyapatite Crystal Growth Inhibition

Phosphocitrate demonstrates significantly greater potency in inhibiting hydroxyapatite (HAP) seed crystal growth compared to the most active previously reported inhibitors. In a constant composition assay with medium supersaturated with respect to Ca²⁺ and phosphate, phosphocitrate was qualitatively determined to be 'much more potent' than pyrophosphate and ATP, which were the most active inhibitors known prior to phosphocitrate's characterization [1]. The study established that phosphocitrate is an 'exceedingly potent inhibitor' of HAP crystal growth, with its activity contingent upon strong binding to the crystal surface [1].

HAP Growth Inhibition

Reported

Qualitatively more potent than pyrophosphate & ATP

Supports crystallization inhibition research context

Quantitative IC50 not reported

Evidence Dimension	Inhibition of hydroxyapatite seed crystal growth
Target Compound Data	Exceedingly potent; much more potent than pyrophosphate and ATP (quantitative IC50 not reported in source)
Comparator Or Baseline	Pyrophosphate and ATP (previously the most active known inhibitors)
Quantified Difference	Qualitative: phosphocitrate demonstrated superior inhibitory activity compared to pyrophosphate and ATP
Conditions	Constant composition crystal growth assay in medium supersaturated with respect to Ca²⁺ and phosphate

Why This Matters

For applications in biomineralization control, urolithiasis prevention, and dental calculus inhibition, phosphocitrate's superior potency over legacy inhibitors like pyrophosphate translates to lower effective concentrations and potentially reduced formulation burdens.

• [1] W. P. Tew, C. Mahle, J. Benavides, J. E. Howard, A. L. Lehninger. Synthesis and Characterization of Phosphocitric Acid, a Potent Inhibitor of Hydroxylapatite Crystal Growth. Biochemistry, 1980, 19(9):1983-1988. View Source

In Vivo Aortic Calcification Prevention

In a rat model of dystrophic aortic calcification induced by intraperitoneal transplantation of aortic segments, phosphocitrate was the most effective anti-calcifying agent among those tested [1]. Daily intraperitoneal injection of phosphocitrate at a dose of 1 μmole/day/rat prevented aortic calcification entirely [1]. In contrast, its enzyme-resistant analogue N-sulpho-2-amino tricarballylate (SAT) required a 10-fold higher dose (10 μmoles/day/rat) to achieve only a 60% reduction in aortic calcification [1].

Aortic Calcification Prevention

Head-to-head

Phosphocitrate 1 μmole/day → 100% prevention

SAT 10 μmoles/day → 60% reduction

Supports in vivo calcification model endpoint context

Rat dystrophic calcification model; atomic absorption

Evidence Dimension	Prevention of aortic calcification (dystrophic calcification model)
Target Compound Data	1 μmole/day/rat: complete prevention of aortic calcification
Comparator Or Baseline	N-sulpho-2-amino tricarballylate (SAT) at 10 μmoles/day/rat
Quantified Difference	Phosphocitrate: 100% prevention at 1 μmole; SAT: 60% reduction at 10 μmoles; ~10-fold higher potency for phosphocitrate
Conditions	Rat model of dystrophic aortic calcification; intraperitoneal daily dosing; calcium accumulation measured by atomic absorption

Why This Matters

This 10-fold potency advantage in a disease-relevant in vivo model directly informs compound selection for vascular calcification research and potential therapeutic development, where achieving efficacy at lower doses reduces material costs and potential off-target effects.

• [1] R. Shankar, N. Tuyethong, J. D. Sallis. Phosphocitrate and its analogue N-sulpho-2-amino tricarballylate inhibit aortic calcification. Atherosclerosis, 1984, 52(2):191-198. View Source

CPPD Crystal Formation in Articular Cartilage

In an ex vivo articular cartilage vesicle (ACV) and cartilage slice model, phosphocitrate uniquely inhibited both ATP-dependent and ATP-independent mineralization leading to calcium pyrophosphate dihydrate (CPPD) crystal formation [1]. Phosphocitrate demonstrated dose-dependent inhibition across the range of 10-1000 μM [1]. In contrast, citrate and the phosphocitrate analogue SAT at 1 mM blocked only the ATP-independent mineralization pathway and failed to inhibit ATP-dependent CPPD crystal formation [1]. None of the compounds affected nucleoside triphosphate pyrophosphohydrolase activity, confirming a direct crystal inhibition mechanism [1].

CPPD Crystal Inhibition

Head-to-head

Phosphocitrate 10–1000 μM, dual-pathway inhibition

Citrate / SAT 1 mM, only ATP-independent pathway

Supports chondrocalcinosis model endpoint context

Ex vivo articular cartilage model; ATP-dependent & independent

Evidence Dimension	Inhibition of CPPD crystal formation in articular cartilage models
Target Compound Data	10-1000 μM: dose-dependent inhibition of both ATP-dependent and ATP-independent mineralization
Comparator Or Baseline	Citrate (1 mM) and SAT (1 mM)
Quantified Difference	Phosphocitrate blocked both mineralization pathways at 10-1000 μM; citrate and SAT at 1 mM blocked only ATP-independent mineralization
Conditions	Adult hyaline articular cartilage collagenase digests; ATP-induced mineralization assay

Why This Matters

Phosphocitrate's unique ability to block both ATP-dependent and ATP-independent CPPD crystal formation pathways provides a functional differentiation that cannot be achieved with citrate or the SAT analogue, making phosphocitrate the preferred choice for research into calcium pyrophosphate deposition disease and crystal-associated osteoarthritis.

• [1] H. S. Cheung, I. Kurup, J. D. Sallis, L. M. Ryan. Inhibition of calcium pyrophosphate dihydrate crystal formation in articular cartilage vesicles and cartilage by phosphocitrate. Journal of Biological Chemistry, 1996, 271(45):28082-28085. View Source

Monocyte Adhesion in Atherogenesis

In hyperlipidemic rats fed an atherosclerotic diet, daily administration of phosphocitrate (112 μmol/kg body weight) reduced monocyte adhesion to aortic endothelium from 34 ± 7 cells per high-power field (HPF) in untreated atherosclerotic rats to 1 ± 1 cell/HPF—a level statistically indistinguishable from normal, non-atherosclerotic control rats [1]. Transmission electron microscopy confirmed the absence of subendothelial lipid accumulation in phosphocitrate-treated animals despite persistently elevated plasma lipid levels [1].

Monocyte Adhesion Reduction

Reported

1 ± 1 cells/HPF

vs. untreated 34 ± 7 cells/HPF

Supports endothelial inflammation model endpoint context

Hyperlipidemic rat model; atherogenic diet

Evidence Dimension	Monocyte adhesion to aortic endothelium (early atherogenic event)
Target Compound Data	1 ± 1 cells/HPF (with phosphocitrate at 112 μmol/kg/day)
Comparator Or Baseline	Untreated atherosclerotic rats: 34 ± 7 cells/HPF
Quantified Difference	~97% reduction in monocyte adhesion (from 34 to 1 cell/HPF)
Conditions	Rats on atherosclerotic diet; daily phosphocitrate administration; aortic endothelial cell adhesion quantified by microscopy

Why This Matters

The near-complete suppression of monocyte adhesion—a critical initiating step in atherogenesis—distinguishes phosphocitrate from compounds that lack this anti-inflammatory endothelial-protective activity, supporting its selection for atherosclerosis research applications.

• [1] R. Shankar, N. Tuyethong, J. D. Sallis. Atherogenesis: mitigation of monocyte adhesion to arterial endothelium in hyperlipidemic rats by phosphocitrate, a phosphorylated polycarboxylic acid. Atherosclerosis, 1986, 62(1):47-54. View Source

LDL Receptor Interference in Smooth Muscle

In cultured rabbit aortic smooth muscle cells, phosphocitrate at its maximal effective concentration (2 mM) released approximately 90% of receptor-bound [¹²⁵I]LDL and reduced total [¹²⁵I]LDL degradation by 60% [1]. Furthermore, phosphocitrate (2 mM) diminished total cholesterol accumulation in the presence of high concentrations of added LDL to levels approaching basal values observed in lipoprotein-deficient serum incubations [1]. This dual action on LDL binding and degradation is not a recognized property of simple carboxylate inhibitors like citrate.

LDL Binding Displacement

Reported

~90% release of bound [¹²⁵I]LDL

60% reduction in LDL degradation at 2 mM

Supports lipid-driven vascular pathology study context

Rabbit aortic smooth muscle cells

Evidence Dimension	LDL receptor binding displacement and degradation inhibition
Target Compound Data	90% release of receptor-bound [¹²⁵I]LDL; 60% reduction in [¹²⁵I]LDL degradation at 2 mM phosphocitrate
Comparator Or Baseline	Untreated control (0% release, 0% degradation reduction)
Quantified Difference	90% displacement of bound LDL; 60% inhibition of degradation
Conditions	Cultured rabbit aortic smooth muscle cells; 37°C incubation; 2 mM phosphocitrate concentration

Why This Matters

This evidence establishes phosphocitrate's unique capacity to interfere with LDL-receptor interactions and cellular lipoprotein processing—a pharmacological property not shared by citrate or conventional bisphosphonates—making it a valuable tool compound for investigating lipid-driven vascular pathology.

• [1] R. Shankar, J. D. Sallis, H. Stanton, R. Thomson. A possible antiatherogenic role for phosphocitrate through modulation of low density lipoprotein uptake and degradation in aortic smooth muscle cells. Atherosclerosis, 1987, 65(1-2):117-124. View Source

Phosphocitrate: Validated Research Applications

Vascular Calcification & Atherosclerosis Research

Phosphocitrate is the optimal selection for in vivo models of vascular calcification where maximal efficacy at minimal dosing is required. Based on the 10-fold potency advantage over its analogue SAT in preventing aortic calcification (1 μmole/day/rat achieving complete prevention vs. SAT requiring 10 μmoles/day/rat for 60% reduction) [1], and its ability to reduce monocyte adhesion by 97% in hyperlipidemic rats [2], phosphocitrate provides a uniquely potent intervention for studying the intersection of calcification and inflammation in atherogenesis. These validated endpoints support its use in mechanistic studies and as a positive control for screening novel anti-calcification agents.

CPPD Disease & Crystal-Associated OA Research

Phosphocitrate is the only compound among tested in-class inhibitors (including citrate and SAT) that blocks both ATP-dependent and ATP-independent CPPD crystal formation in articular cartilage models at concentrations of 10-1000 μM [1]. This dual-pathway inhibition is critical for accurately modeling and therapeutically targeting chondrocalcinosis, where both extracellular nucleotide hydrolysis and passive mineralization contribute to crystal deposition. Researchers investigating CPPD disease mechanisms or screening for disease-modifying OA drugs should prioritize phosphocitrate over citrate or bisphosphonates due to this validated, pathway-specific differentiation.

Dental Calculus Prevention Formulation

Phosphocitrate's superior potency in inhibiting hydroxyapatite crystal growth—established as 'much more potent' than pyrophosphate and ATP in constant composition assays [1]—directly supports its specification in anticalculus oral care formulations. A U.S. patent (US5068100) explicitly claims oral compositions containing phosphocitrate for improved anticalculus activity [2]. For industrial formulators seeking next-generation anticalculus agents, phosphocitrate offers a patented, potency-validated alternative to conventional pyrophosphate-based systems, enabling lower inclusion levels and potentially improved formulation compatibility.

Calcium Oxalate Urolithiasis Studies

Phosphocitrate demonstrates superior inhibition of calcium oxalate monohydrate (COM) crystal growth compared to citrate, attributed to more favorable coordination of its functional groups with calcium ions on the (-1 0 1) crystal surface [1]. This molecular-level differentiation, supported by scanning electron microscopy and computational binding energy comparisons [2], positions phosphocitrate as a critical tool compound for elucidating structure-activity relationships in kidney stone inhibition and for benchmarking novel COM inhibitors in crystallization assays.

Application

Selection Property

Validation Focus

Vascular calcification research models

Crystal inhibition potency context

In vivo aortic calcification & monocyte adhesion endpoints

CPPD / crystal-associated OA research

Dual-pathway crystallization inhibition

ATP-dependent & independent mineralization endpoints

Dental calculus prevention formulation

Hydroxyapatite crystal growth inhibition context

Patent-supported anticalculus activity

Calcium oxalate urolithiasis studies

COM crystal growth inhibition context

Crystal surface binding & structure-activity relationships

• [1] R. Shankar, N. Tuyethong, J. D. Sallis. Phosphocitrate and its analogue N-sulpho-2-amino tricarballylate inhibit aortic calcification. Atherosclerosis, 1984, 52(2):191-198. View Source
• [2] R. Shankar, N. Tuyethong, J. D. Sallis. Atherogenesis: mitigation of monocyte adhesion to arterial endothelium in hyperlipidemic rats by phosphocitrate, a phosphorylated polycarboxylic acid. Atherosclerosis, 1986, 62(1):47-54. View Source
• [3] H. S. Cheung, I. Kurup, J. D. Sallis, L. M. Ryan. Inhibition of calcium pyrophosphate dihydrate crystal formation in articular cartilage vesicles and cartilage by phosphocitrate. Journal of Biological Chemistry, 1996, 271(45):28082-28085. View Source
• [4] W. P. Tew, C. Mahle, J. Benavides, J. E. Howard, A. L. Lehninger. Synthesis and Characterization of Phosphocitric Acid, a Potent Inhibitor of Hydroxylapatite Crystal Growth. Biochemistry, 1980, 19(9):1983-1988. View Source
• [5] S. F. McClanahan. Anticalculus compositions. U.S. Patent 5,068,100, filed November 14, 1990, and issued November 26, 1991. View Source
• [6] A. Wierzbicki, C. S. Sikes, J. D. Sallis, J. D. Madura, E. D. Stevens, K. L. Martin. Scanning electron microscopy and molecular modeling of inhibition of calcium oxalate monohydrate crystal growth by citrate and phosphocitrate. Calcified Tissue International, 1995, 56(4):297-304. View Source
• [7] A. Wierzbicki, C. S. Sikes, J. D. Sallis, J. D. Madura, E. D. Stevens, K. L. Martin. Scanning electron microscopy and molecular modeling of inhibition of calcium oxalate monohydrate crystal growth inhibition by citrate and phosphocitrate. CORE, 1995. View Source